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Introduction
Spinetoram is a semi-synthetic insecticide belonging to the spinosyn class of macrocyclic

lactones.[1][2] It is derived from the fermentation of the soil bacterium Saccharopolyspora

spinosa.[1][2][3] The active ingredient is a mixture of two principal components, 3′-O-ethyl-5,6-

dihydro spinosyn J (spinetoram-J) and 3′-O-ethyl spinosyn L (spinetoram-L), typically in a 3:1

ratio.[4][5] Spinetoram acts on the insect nervous system by disrupting nicotinic acetylcholine

receptors and γ-aminobutyric acid (GABA)-gated chloride channels.[5][6][7] This mode of

action provides effective control against a broad spectrum of insect pests, including

lepidopteran larvae, thrips, and leafminers.[5][6] Classified as a reduced-risk pesticide by the

U.S. Environmental Protection Agency (EPA), spinetoram's environmental behavior and non-

target effects are critical areas of study.[8][9]

Environmental Fate
The environmental fate of a pesticide describes its transport and transformation in soil, water,

and air. Spinetoram is generally considered non-persistent in the environment.[10]

Degradation and Dissipation
Spinetoram degrades in the environment through a combination of microbial action and

photolysis.[3]
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In Soil: Spinetoram transforms rapidly in terrestrial environments and is considered non-

persistent.[10] Laboratory studies show aerobic soil metabolism half-lives (t½) ranging from

3 to 31 days, while field dissipation is even faster, with a DT50 of less than one day.[10] The

primary degradation product identified in soil is N-demethyl-J.[10]

In Water: The compound is stable to hydrolysis under acidic and neutral conditions (pH 5

and 7) but slowly hydrolyzes in alkaline conditions (pH 9).[6][10] The degradation half-life for

spinetoram-L at pH 9 is estimated to be 154 days.[6] However, aqueous photolysis is a

significant degradation pathway. Under natural sunlight, direct photolysis is a rapid process

with reported half-lives of approximately 0.5 days.[4] In paddy field ecosystems, the

dissipation half-life in water was observed to be as short as 0.35 days.[11]

In Air: Spinetoram has a low vapor pressure (4.2–6.0 × 10⁻⁵ Pa at 25°C) and a low Henry's

Law constant, indicating that it has low volatility and is not expected to be present in

significant concentrations in the air.[10]

Mobility
Mobility refers to the potential for a pesticide to move from its application site into other

environmental compartments, such as groundwater.

Soil Adsorption and Leaching: Spinetoram's mobility in soil is generally low.[10] The

Freundlich adsorption coefficients (Kd) vary with soil type, with values ranging from 10 to

300.[10] The corresponding organic carbon-normalized adsorption coefficients (Koc) are

high, ranging from 1375 to 27273, which indicates that spinetoram binds strongly to soil

particles.[10] This strong adsorption, coupled with its rapid degradation, results in a low

potential to leach into groundwater.[10]

Bioaccumulation
Bioaccumulation is the process by which a substance builds up in an organism.

Partition Coefficient: The n-octanol/water partition coefficient (log Kow) for spinetoram is

pH-dependent, increasing from 2.4 at pH 5 to 4.82 at neutral-alkaline conditions.[4][10]

Values above 3 suggest a potential for bioaccumulation.
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Bioconcentration Factor (BCF): Despite the log Kow values, studies on bioaccumulation in

fish show a low potential for bioaccumulation.[10] Measured Bioconcentration Factor (BCF)

values in fish are between 43 and 430, with rapid elimination half-lives of 2.3 to 5.3 days.[10]

Data Presentation: Quantitative Summary
Table 1: Physicochemical Properties of Spinetoram

Property Value pH Source

Vapor Pressure
4.2–6.0 × 10⁻⁵ Pa (at

25°C)
N/A [10]

Water Solubility pH-dependent N/A [4]

Log K_ow_ 2.4 5 [4]

4.09 to 4.82 7-9 [4][10]

Table 2: Environmental Fate of Spinetoram in Soil and
Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compartment Parameter Value Conditions Source

Soil

Aerobic

Metabolism Half-

life (t½)

3–31 days Laboratory [10]

Field Dissipation

(DT₅₀)
< 1 day Field [10]

Soil Adsorption

(K_oc_)

1,375–27,273

mL/g
Various soils [10]

Water
Hydrolysis Half-

life (t½)
Stable pH 5, 7 [6]

154 days

(Spinetoram-L)
pH 9 [6]

Aqueous

Photolysis Half-

life (t½)

≈ 0.5 days Artificial sunlight [4]

Field Dissipation

(DT₅₀)
0.35 days Paddy water [11]

Biota (Fish)
Bioconcentration

Factor (BCF)
43–430 N/A [10]

Elimination Half-

life
2.3–5.3 days N/A [10]

Ecotoxicology
Spinetoram exhibits selective toxicity, with high efficacy against target pests but varying effects

on non-target organisms.

Aquatic Organisms
Fish: Spinetoram is considered moderately to highly toxic to fish on an acute basis.[12]

Signs of acute toxicity include erratic swimming and loss of balance, resulting from its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2012E_1.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2012E_1.pdf
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://pubmed.ncbi.nlm.nih.gov/25460760/
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://www.hyhpesticide.com/blog/how-does-spinetoram-affect-fish-and-aquatic-organisms-108798.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


neurotoxic mode of action.[12] Chronic exposure to low levels may affect growth and

reproduction.[12]

Aquatic Invertebrates: Spinetoram is highly toxic to freshwater invertebrates. The 48-hour

EC50 for Daphnia magna is 0.228 mg/L.[4] Studies on Daphnia pulex reported a 48-hour

LC50 of 37.71 µg/L, highlighting its high toxicity and the potential for chronic exposure to

reduce longevity and fecundity.[13][14] This indicates a chronic risk to freshwater

invertebrates and benthic organisms.[10]

Algae and Aquatic Plants: The risk to algae and aquatic plants is considered low.[10] The

ErC50 for freshwater green algae is 1.060 mg/L.[6]

Terrestrial Organisms
Birds: Spinetoram presents a low risk to wild birds, with an acute oral LD50 greater than

2250 mg/kg.[6][10]

Earthworms: The risk to earthworms is also low.[10] Studies on Eudrilus eugeniae showed

low mortality at field-relevant application rates.[15]

Honey Bees: Spinetoram is highly toxic to bees through both contact and ingestion.[10] The

acute contact LD50 is reported as 24.8 ng/bee.[6] This poses an acute risk, and mitigation

measures are required, such as avoiding application to flowering crops when bees are

active.[10] However, some studies suggest that dry residues on foliage are less harmful.[16]

Beneficial Arthropods: Spinetoram can have adverse effects on beneficial predatory and

parasitic arthropods, which may disrupt integrated pest management (IPM) programs.[8][10]

Data Presentation: Quantitative Summary
Table 3: Ecotoxicological Endpoints for Spinetoram
(Aquatic Organisms)
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Organism
Group

Species Endpoint Value Source

Fish Carp 96-hr LC₅₀ 3.9 mg/L [6]

Aquatic

Invertebrate
Daphnia magna 48-hr EC₅₀ 0.228 mg/L [4]

Daphnia pulex 48-hr LC₅₀ 37.71 µg/L [13][14]

Algae
Freshwater

Green Algae
ErC₅₀ 1.060 mg/L [6]

Table 4: Ecotoxicological Endpoints for Spinetoram
(Terrestrial Organisms)

Organism
Group

Species Endpoint Value Source

Birds (Not specified) Acute Oral LD₅₀ > 2250 mg/kg [6]

Mammals Rat Acute Oral LD₅₀ > 5000 mg/kg [1]

Honey Bee (Not specified)
Acute Contact

LD₅₀
24.8 ng/bee [6]

Earthworm
Eudrilus

eugeniae
7-day LC₅₀

Low mortality at

field rates
[15]

Experimental Protocols
The studies cited for environmental fate and ecotoxicology of spinetoram generally follow

internationally recognized guidelines, primarily from the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA)

Office of Chemical Safety and Pollution Prevention (OCSPP).[17][18]

Aerobic Soil Metabolism (Following OECD Guideline
307)

Objective: To determine the rate and pathway of degradation of spinetoram in aerobic soil.
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Methodology:

Test Substance: ¹⁴C-radiolabeled spinetoram-J and spinetoram-L are used to trace the

parent compound and its transformation products.

Soil Samples: At least three different soil types with varying textures, organic carbon

content, and pH are selected. Soils are sieved and brought to a specific moisture content

(e.g., 75% of 1/3 bar moisture).[5]

Application: The radiolabeled spinetoram is applied to the soil samples at a rate

equivalent to the maximum recommended field application rate.

Incubation: Samples are incubated in the dark at a constant temperature (e.g., 25°C) for a

period of up to one year.[5] Aerobic conditions are maintained by ensuring a continuous

supply of air. Volatile organic products and ¹⁴CO₂ are trapped.

Sampling and Analysis: At specified intervals, replicate soil samples are extracted using

appropriate solvents. The extracts are analyzed using techniques like High-Performance

Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify the parent spinetoram
and its metabolites.

Data Analysis: The dissipation half-life (DT₅₀) of the parent compound and the formation

and decline of major metabolites are calculated using kinetic modeling.

Aquatic Invertebrate Acute Immobilisation Test (Daphnia
sp.) (Following OECD Guideline 202)

Objective: To determine the acute toxicity of spinetoram to an aquatic invertebrate, typically

Daphnia magna.

Methodology:

Test Organisms: Young daphnids (<24 hours old), sourced from a healthy laboratory

culture, are used.
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Test Solutions: A series of test concentrations of spinetoram are prepared in a suitable

aqueous medium, along with a control group (no spinetoram). A geometric series of at

least five concentrations is recommended.

Exposure: Groups of daphnids (e.g., 20 individuals per concentration, split into replicates)

are exposed to the test solutions in glass vessels under controlled conditions (e.g.,

20±2°C, 16-hour light/8-hour dark cycle).

Observation: The number of immobilized daphnids (those unable to swim within 15

seconds after gentle agitation) is recorded at 24 and 48 hours.

Data Analysis: The concentration that causes immobilization in 50% of the test population

(EC₅₀) is calculated for the 48-hour exposure period using statistical methods like probit

analysis.

Honey Bee Acute Contact Toxicity Test (Following OECD
Guideline 214)

Objective: To determine the acute contact toxicity of spinetoram to adult honey bees (Apis

mellifera).

Methodology:

Test Organisms: Young, healthy adult worker bees of uniform age and size are selected

from a single hive.

Dose Preparation: A range of doses of spinetoram, dissolved in a suitable carrier solvent

(e.g., acetone), are prepared.

Application: A precise, small volume (e.g., 1 µL) of each dose solution is applied directly to

the dorsal thorax of each bee using a micro-applicator. A control group is treated with the

solvent only.

Holding Conditions: After treatment, the bees are placed in cages with access to a sucrose

solution and held under controlled laboratory conditions (temperature, humidity).
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Mortality Assessment: Bee mortality is recorded at regular intervals, typically up to 48 or

96 hours post-application.

Data Analysis: The dose that is lethal to 50% of the treated bees (LD₅₀) is calculated and

expressed as micrograms of active substance per bee (µg a.s./bee).
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Degradation Processes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fate and Ecotoxicology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1464634#environmental-fate-and-ecotoxicology-of-
spinetoram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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